![molecular formula C11H7ClO3 B2603823 6-(2-Chlorophenyl)-4-hydroxy-2h-pyran-2-one CAS No. 1029437-33-9](/img/structure/B2603823.png)
6-(2-Chlorophenyl)-4-hydroxy-2h-pyran-2-one
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Description
6-(2-Chlorophenyl)-4-hydroxy-2h-pyran-2-one, also known as 6-CPHP, is a synthetic compound that has been studied for its potential applications in the medical and scientific fields. 6-CPHP is a member of the pyranone family, which are a class of compounds that have a six-membered ring with two oxygen atoms and a heterocyclic ring with a chlorine atom. 6-CPHP is a colorless solid and has a molecular weight of 288.8 g/mol. It is a lipophilic compound and has a melting point of 81-83°C.
Scientific Research Applications
Anti-corrosion Applications
Pyran-2-one derivatives, including those related to 6-(2-Chlorophenyl)-4-hydroxy-2H-pyran-2-one, have been evaluated for their anti-corrosion performance on mild steel in acidic environments. These compounds have shown significant inhibition efficiency, reaching up to 90% at certain concentrations, demonstrating their potential as corrosion inhibitors. The study also indicates that these inhibitors form chemical bonds with the metal surface, suggesting their applicability in protecting metals against corrosion in industrial applications (El Hattak et al., 2021).
Medicinal Chemistry
Research into chlorokojic acid derivatives, closely related to the this compound structure, has demonstrated their antibacterial, antifungal, and antiviral properties. Some derivatives have shown remarkable activity against Staphylococcus aureus, Enterococcus faecalis, Candida albicans, and C. parapsilosis, as well as against RNA viruses, highlighting their potential in developing new antimicrobial agents (Aytemir & Özçelik, 2011).
Organic Electronics and Semiconductor Applications
A novel derivative, 6-butyl-3-[(4-chlorophenyl)diazenyl]-4-hydroxy-2H-pyran[3,2-c] quinoline-2,5(6H)-dione, has been synthesized and analyzed for its potential as an organic semiconductor. The compound displayed significant optical and electronic properties, including a high bandgap, making it a promising material for applications in solar cells and other electronic devices (Soliman & Yahia, 2020).
Synthesis and Chemical Properties
The synthesis of various pyran-2-one derivatives, including methods under ultrasound irradiation, has been explored to enhance reaction efficiencies and yield. These studies contribute to the broader understanding of the chemical properties of pyran-2-one compounds and facilitate the development of new materials and chemicals with desired properties (Wang et al., 2011).
Properties
IUPAC Name |
6-(2-chlorophenyl)-4-hydroxypyran-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7ClO3/c12-9-4-2-1-3-8(9)10-5-7(13)6-11(14)15-10/h1-6,13H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSERLHBTVCBKKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=CC(=CC(=O)O2)O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7ClO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.62 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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